4-[(4-Methyl-1-piperazinyl)methyl]benzylamine
Overview
Description
4-[(4-Methyl-1-piperazinyl)methyl]benzylamine is a useful research compound. Its molecular formula is C13H21N3 and its molecular weight is 219.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Alzheimer's Disease Treatment Potential :
- A study synthesized a series of compounds including ones similar to 4-[(4-Methyl-1-piperazinyl)methyl]benzylamine, showing potential as therapeutic agents for Alzheimer’s disease. These compounds exhibited enzyme inhibition activity against butyrylcholinesterase, an enzyme target for Alzheimer's treatment (Hussain et al., 2016).
Central Nervous System Applications :
- Research on 4-piperazinyl-10H-thienobenzodiazepines, structurally related to this compound, demonstrated their influence on central dopaminergic and cholinergic systems. These compounds modulate anticholinergic and antidopaminergic activities, relevant to neurological disorders (Chakrabarti et al., 1982).
Cancer Treatment Research :
- A derivative of this compound, namely 4-[5-(4-Methyl-1-piperazinyl)-2,5'-bi-1H-benzimidazol-2'-yl]phenol, was synthesized for application in boron neutron capture therapy for cancer treatment. This innovative approach targets cancer cells with higher specificity and reduced side effects (Argentini et al., 1998).
Antimicrobial Studies :
- Synthesis of various amide derivatives of quinolone, involving 4-methyl-1-piperazinyl substituents, similar to this compound, showed promising antibacterial activity against multiple bacterial strains. This illustrates its potential application in developing new antibacterial agents (Patel et al., 2007).
Binding Studies with Proteins :
- A study on a piperazine derivative investigated its binding characteristics with bovine serum albumin (BSA), providing insights into pharmacokinetic mechanisms. Understanding such interactions is crucial for drug development and determining drug efficacy (Karthikeyan et al., 2015).
Neuroprotective Potential :
- Research on compounds structurally related to this compound, like 3-phenyl-2-(1-piperazinyl)-5H-1-benzazepines, showed potential neuroprotective properties. These compounds were investigated for their neuroleptic activity, which is relevant in treating neurological disorders (Hino et al., 1988).
Mechanism of Action
Mode of Action
Piperazine rings can interact with various biological targets through hydrogen bonding, ionic interactions, and hydrophobic interactions .
Biochemical Pathways
Given the presence of the piperazine ring, it is possible that this compound may interact with pathways involving neurotransmission, as piperazine derivatives are often found in drugs affecting the central nervous system .
Pharmacokinetics
The distribution, metabolism, and excretion of this compound would depend on its specific interactions with various biological targets and enzymes .
Result of Action
Given the presence of the piperazine ring, it is possible that this compound may have effects on neurotransmission or other cellular processes involving piperazine-interacting proteins .
Action Environment
The action, efficacy, and stability of 4-[(4-Methyl-1-piperazinyl)methyl]benzylamine can be influenced by various environmental factors. These may include pH, temperature, presence of other interacting molecules, and specific conditions within the biological system where the compound is active. For example, the compound’s activity could be affected by the lipid composition of cell membranes, which can influence the compound’s absorption and distribution .
Properties
IUPAC Name |
[4-[(4-methylpiperazin-1-yl)methyl]phenyl]methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N3/c1-15-6-8-16(9-7-15)11-13-4-2-12(10-14)3-5-13/h2-5H,6-11,14H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HILINUGDTTXRNZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CC2=CC=C(C=C2)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80428763 | |
Record name | 1-{4-[(4-Methylpiperazin-1-yl)methyl]phenyl}methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80428763 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
515162-20-6 | |
Record name | 4-[(4-Methyl-1-piperazinyl)methyl]benzenemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=515162-20-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-{4-[(4-Methylpiperazin-1-yl)methyl]phenyl}methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80428763 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-[(4-Methyl-1-piperazinyl)methyl]benzylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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